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Introduction

Protein kinases are a large family of enzymes that play critical roles in regulating a wide variety
of cellular processes, including signal transduction, metabolism, proliferation, and apoptosis.[1]
[2][3] Dysregulation of kinase activity is frequently associated with various diseases, particularly
cancer, making them important targets for drug discovery and development.[4][5][6] The
DB1113 Kinase Assay Kit provides a sensitive and robust fluorescence-based method for
measuring the activity of protein kinases and for screening potential kinase inhibitors. This
assay is based on a homogenous, non-radioactive format, making it amenable to high-
throughput screening (HTS).[2][7]

Assay Principle

The DB1113 Kinase Activity Assay utilizes a proprietary peptide substrate and a fluorescent
reporter. In the absence of kinase activity, the fluorescent reporter is quenched. Upon
phosphorylation of the peptide substrate by the target kinase, a conformational change occurs,
leading to a significant increase in fluorescence intensity. The measured fluorescence is
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directly proportional to the kinase activity. This method allows for continuous and real-time
measurement of kinase activity.[1]

Materials and Reagents

 DB1113 Assay Buffer (5X)

o DB1113 Peptide Substrate (100X)

o DB1113 Fluorescent Reporter (100X)

« ATP (10 mM)

e Kinase of interest

o Test compounds (for inhibitor screening)

» White, opaque 384-well microplates

» Plate reader with fluorescence detection capabilities

Experimental Protocols
Protocol 1: Kinase Activity Assay

This protocol is designed to determine the activity of a specific kinase.

Prepare 1X Assay Buffer: Dilute the 5X DB1113 Assay Buffer to 1X with deionized water.

o Prepare Kinase Reaction Mix: For each reaction, prepare a master mix containing 1X Assay
Buffer, 1X DB1113 Peptide Substrate, and 1X DB1113 Fluorescent Reporter.

e Prepare Kinase Dilutions: Prepare a serial dilution of the kinase in 1X Assay Buffer to
determine the optimal concentration.

e Add Kinase to Plate: Add 5 pL of each kinase dilution to the wells of a 384-well plate.

e Add Kinase Reaction Mix: Add 10 pL of the Kinase Reaction Mix to each well.
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« Initiate Reaction: Add 5 pL of a 4X ATP solution (diluted in 1X Assay Buffer) to each well to
initiate the kinase reaction. The final ATP concentration should be at the Km for the specific
kinase, if known.

e Incubate: Incubate the plate at 30°C for 60 minutes.

o Measure Fluorescence: Read the fluorescence intensity on a plate reader (Excitation: 485
nm, Emission: 520 nm).

Protocol 2: Kinase Inhibitor Screening

This protocol is for screening and characterizing kinase inhibitors.

» Prepare Reagents: Prepare 1X Assay Buffer, Kinase Reaction Mix, and ATP solution as
described in Protocol 1.

o Prepare Compound Dilutions: Prepare a serial dilution of the test compounds in 1X Assay
Buffer.

o Add Compounds to Plate: Add 2.5 pL of each compound dilution to the wells of a 384-well
plate. Include wells with vehicle control (e.g., DMSO) for 100% activity and wells without
kinase for background control.

e Add Kinase: Add 5 L of the kinase at its EC80 concentration (determined from Protocol 1) to
each well.

o Add Kinase Reaction Mix: Add 10 pL of the Kinase Reaction Mix to each well.
« Initiate Reaction: Add 2.5 pL of a 8X ATP solution to each well.
e Incubate: Incubate the plate at 30°C for 60 minutes.

o Measure Fluorescence: Read the fluorescence intensity on a plate reader (Excitation: 485
nm, Emission: 520 nm).

Data Presentation
Table 1: Kinase Titration
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Kinase Concentration (nM) Fluorescence Intensity (RFU)
100 45,876

50 42,123

25 35,654

12.5 28,987

6.25 15,432

3.13 8,765

1.56 4,532

0 1,234

Table 2: 1C50 Val for K Ki Inhibi

Inhibitor Target Kinase IC50 (nM)

Staurosporine Kinase A 15.2

Sunitinib Kinase B 25.8

Dasatinib Kinase C 8.7
Visualizations
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Caption: A representative signaling pathway illustrating the role of a target kinase.
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DB1113 Kinase Assay Workflow
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Caption: The experimental workflow for the DB1113 Kinase Activity Assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Note: DB1113 Kinase Activity Assay
Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10823908/docs#application-note-db1113-kinase-
activity-assay-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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